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Compound of Interest

Compound Name: BI-4142

Cat. No.: B10831610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution for BI-4142, a potent and highly selective HER2 inhibitor. Adherence to

these guidelines is crucial for ensuring the stability, and activity of the compound for

reproducible experimental results.

BI-4142: Key Properties
BI-4142 is a small molecule inhibitor targeting HER2 (Human Epidermal Growth Factor

Receptor 2), with high selectivity over wild-type EGFR (Epidermal Growth Factor Receptor).[1]

It has demonstrated significant anti-proliferative activity in preclinical models of HER2-driven

cancers.[1][2] Proper preparation of stock solutions is the first critical step in any in vitro or in

vivo experiment.

Quantitative Data Summary
For ease of reference, the key quantitative data for BI-4142 is summarized in the table below.
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Property Value Source

Molecular Weight 521.57 g/mol [3]

Solubility in DMSO 100 mg/mL [2][3][4]

Molar Concentration (at 100

mg/mL)
191.73 mM [2][3][4]

Appearance Light yellow to yellow solid [4]

Storage (Solid) 4°C, protect from light [2][3][4]

Storage (Stock Solution)

-20°C for 1 month (protect

from light) or -80°C for 6

months

[2][3][4]

Experimental Protocol: Preparation of a 10 mM BI-
4142 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of BI-4142 in Dimethyl

Sulfoxide (DMSO).

Materials:

BI-4142 powder

Anhydrous/Hygroscopic Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered in foil)

Calibrated micropipettes

Vortex mixer

Ultrasonic bath

Procedure:
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Pre-weighing Preparation: Allow the vial of BI-4142 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of BI-4142 powder. For example, to prepare

1 mL of a 10 mM stock solution, weigh out 5.22 mg of BI-4142 (see calculation below).

Solvent Addition: Add the appropriate volume of DMSO to the BI-4142 powder. For a 10 mM

stock from 5.22 mg of powder, add 1 mL of DMSO. It is recommended to use newly opened,

anhydrous DMSO as hygroscopic DMSO can affect solubility.[2][4]

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

To ensure complete dissolution, sonicate the solution in an ultrasonic bath until the

solution is clear and free of visible particles.[2][3][4]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in amber microcentrifuge tubes or tubes

wrapped in aluminum foil to protect from light.[2][4]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[2][3][4] Always protect the stock solution from light.[2][3]

[4]

Calculation for a 10 mM Stock Solution:

To calculate the mass of BI-4142 required:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 521.57 g/mol x 1000 mg/g

Mass (mg) = 5.22 mg

Diagrams
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Preparation Dissolution Storage
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(e.g., 1 mL) Vortex Vigorously Sonicate until Clear Aliquot into Light-Protected Tubes Store at -20°C or -80°C
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Caption: Workflow for preparing a BI-4142 stock solution.
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Caption: Simplified signaling pathway of BI-4142 action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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